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Compound of Interest |

Compound Name: 2-Bromo-5-fluoroterephthalic acid
CAS No.: 1245807-64-0
Cat. No.: B089992
Get Quote
. J

CAS Number: 1245807-64-0 Formula: CsH4BrFO4 Molecular Weight: 263.02 g/mol Primary
Application: Ligand for Metal-Organic Frameworks (MOFs), Pharmaceutical Intermediate.

Executive Summary & Strategic Analysis

2-Bromo-5-fluoroterephthalic acid is a highly functionalized aromatic dicarboxylic acid. Its
structural value lies in the orthogonal reactivity of its substituents: two carboxyl groups for
coordination/polymerization, a fluorine atom for electronic modulation (and potential late-stage
labeling), and a bromine atom serving as a handle for cross-coupling reactions (Suzuki,
Sonogashira).

Synthesis of this compound presents a regioselectivity challenge. Direct halogenation of
terephthalic acid is harsh and often yields poly-halogenated mixtures. The most robust,
scalable synthetic strategy employs a "Functionalize-then-Oxidize" approach, starting from
commercially available xylenes. This guide details a self-validating, two-step protocol:
regioselective bromination of 2-fluoro-p-xylene followed by exhaustive oxidation of the methyl
groups.
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Retrosynthetic Analysis

The retrosynthetic logic relies on the directing effects of the fluorine substituent to establish the
bromine position before the carboxylic acids are formed.

¢ Disconnection: C-C bonds (Oxidation of Methyls).
o Precursor: 2-Bromo-5-fluoro-p-xylene.
 Starting Material: 2-Fluoro-p-xylene (1,4-Dimethyl-2-fluorobenzene).

Mechanistic Rationale: In 2-fluoro-p-xylene, the fluorine atom is a strong ortho/para director.
Position 5 is para to the fluorine and ortho to a methyl group. Position 3 is ortho to the fluorine
but sterically crowded between the fluorine and a methyl group. Consequently, electrophilic
bromination occurs almost exclusively at Position 5, yielding the correct substitution pattern for

the target molecule.

Electrophilic Oxidation
2-Fluoro-p-xylene |_, Bromination [ 2-Bromo-5-fluoro-p-xylene | . (KMnO4 or Co/Mn/O2) | 2-Bromo-5-fluoroterephthalic Acid
(Starting Material) | (Key Intermediate) - (Target)

Click to download full resolution via product page
Figure 1: Retrosynthetic pathway leveraging substituent directing effects.
Experimental Protocol

Step 1: Regioselective Bromination

Objective: Synthesis of 2-Bromo-5-fluoro-p-xylene.
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Reagent Equiv.[1] Role

2-Fluoro-p-xylene 1.0 Substrate

Bromine (Brz) 1.05 Electrophile

Iron (Fe) powder 0.05 Catalyst (Lewis Acid)

Dichloromethane (DCM) Solvent Reaction Medium
Procedure:

o Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing
addition funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to
neutralize HBr gas.

e Charge: Add 2-fluoro-p-xylene (e.g., 100 mmol) and catalytic Fe powder (5 mmol) to the
flask. Dissolve in dry DCM (200 mL).

e Bromination: Shield the flask from light (aluminum foil). Cool to 0°C. Add Brz (105 mmol)
dropwise via the addition funnel over 60 minutes.

o Critical Control Point: Maintain temperature <5°C to minimize benzylic bromination side-

reactions.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4—6 hours. Monitor
by TLC (Hexanes) or GC-MS.

e Quench: Pour the mixture into saturated aqueous Na2S20s3 (sodium thiosulfate) to destroy
excess bromine (orange color disappears).

o Workup: Separate phases. Wash the organic layer with water (2x) and brine (1x). Dry over

anhydrous MgSOea.

« |solation: Concentrate under reduced pressure. The product, 2-bromo-5-fluoro-p-xylene, is
typically a liquid or low-melting solid. It can be used directly or distilled for high purity.

Step 2: Exhaustive Oxidation
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Objective: Conversion of methyl groups to carboxylic acids.

Reagent Equiv.[1] Role

2-Bromo-5-fluoro-p-xylene 1.0 Substrate

Potassium Permanganate

6.0-8.0 Oxidant
(KMnOa)
Pyridine Solvent Co-solvent/Phase Transfer
Water Solvent Reaction Medium
Procedure:

e Setup: Use a large round-bottom flask (oxidation is voluminous).

o Charge: Suspend the brominated intermediate (e.g., 50 mmol) in a mixture of Pyridine (100
mL) and Water (200 mL).

o Oxidation: Heat the mixture to 80°C. Add KMnOa4 (300 mmol) in portions over 2—-3 hours.
o Caution: Exothermic reaction.[2] Vigorous reflux may occur. Do not add all oxidant at once.

o Reflux: After addition, reflux the mixture (approx. 95-100°C) for 12—18 hours. The purple
color should fade to a brown MnO:2 precipitate.

o Check: If the solution remains purple, excess oxidant is present (good). If it turns
completely brown/clear, check TLC; if starting material remains, add more KMnOa.

« Filtration: Filter the hot mixture through a Celite pad to remove insoluble MnOz. Wash the
pad with hot water.

 Acidification: Concentrate the filtrate (rotary evaporator) to remove most pyridine. The
residue is an aqueous solution of the dicarboxylate salt.

» Precipitation: Cool to 0°C. Slowly acidify with conc. HCI to pH 1-2. The target acid will
precipitate as a white solid.
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 Purification: Filter the solid. Recrystallize from Methanol/Water or Glacial Acetic Acid to
obtain pure 2-Bromo-5-fluoroterephthalic acid.

Process Workflow & Logic

The following diagram illustrates the operational flow, highlighting the critical phase changes
and purification logic.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b089992/docs?utm_src=pdf-body#technical-synthesis-guide-2-bromo-5-fluoroterephthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Oxidation Workup
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Figure 2: Isolation workflow for the oxidation step.

Characterization & Quality Control
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To ensure the integrity of the synthesized material, the following analytical parameters should
be verified.

Nuclear Magnetic Resonance (NMR)
e 1HNMR (DMSO-ds, 400 MH2):

o 0 ~13.5 ppm (br s, 2H): Carboxylic acid protons (-COOH).

o 0 ~8.15 ppm (d, J_HF ~ 6 Hz, 1H): Aromatic proton at C3 (Ortho to F, Meta to Br). The
coupling constant reflects ortho F-H coupling.

o 0 ~7.90 ppm (d, J_HF ~ 9-10 Hz, 1H): Aromatic proton at C6 (Meta to F, Para to Br). Note:
Chemical shifts are estimated based on substituent shielding/deshielding effects.

Mass Spectrometry (MS)

» Method: ESI- (Negative Mode).
o Expected Mass: [M-H]~ = 260.9 and 262.9 (1:1 isotopic pattern due to 7°Br/81Br).

Troubleshooting Table

Observation Root Cause Corrective Action

Lower temperature to 0°C;

Low Yield (Step 1) Benzylic bromination ) )

protect from light strictly.

] ) Increase KMnOa equivalents;
o Intermediate mono-acid ]
Incomplete Oxidation extend reflux time; ensure
formed ] o

vigorous stirring.

Re-dissolve in dilute NaOH,
Product is Brown MnO:z contamination filter through fresh Celite, then

re-acidify.

Wash the final solid with dilute
Pyridine Smell Incomplete removal HCI during filtration to form

soluble pyridinium salts.
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¢ Synthesis of Halogenated Terephthalic Acids
o Title: "Preparation of 2,5-dibromoterephthalic acid" (Analogous chemistry).[3]

o Source: US P
o URL

e Compound Data
o Title: 2-Bromo-5-fluoroterephthalic acid (PubChem CID 18004192).[4]
o Source: PubChem.[4]

o URL:[LiNkK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoroterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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